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Compound of Interest

Compound Name: 3-Bromo-5-methoxyaniline

Cat. No.: B176949

3-Bromo-5-methoxyaniline: A Technical Guide to
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-Bromo-5-methoxyaniline (CAS No. 16618-68-1). The information is
intended for professionals in research, scientific, and drug development fields to ensure the
safe handling and use of this compound. This document summarizes the known hazards,
exposure controls, and emergency procedures. Please note that detailed toxicological studies,
specific experimental safety protocols, and signaling pathway information are not readily
available in the public domain and are therefore not included in this guide.

Chemical Identification and Physical Properties

3-Bromo-5-methoxyaniline is a substituted aniline compound primarily used in organic
synthesis.[1]

Table 1: Physical and Chemical Properties of 3-Bromo-5-methoxyaniline

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b176949?utm_src=pdf-interest
https://www.benchchem.com/product/b176949?utm_src=pdf-body
https://www.benchchem.com/product/b176949?utm_src=pdf-body
https://www.guidechem.com/reference/dic-1283207.html
https://www.benchchem.com/product/b176949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 16618-68-1[1][2][3]

Molecular Formula C7HsBrNO[3]

Molecular Weight 202.05 g/mol [3]

Appearance White to light yellow solid/powder[1][2]
Melting Point 65-68°C[1]

Boiling Point 51-54°C[2]

Solubility Sparingly soluble in water (1.1 g/L at 25°C)[1]
Density 1.531 + 0.06 g/cm3[4]

pKa 3.10 £ 0.10 (Predicted)[1]

Hazard Identification and GHS Classification

3-Bromo-5-methoxyaniline is classified as a hazardous chemical under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is considered toxic if
swallowed, in contact with skin, or if inhaled.[2]

Table 2: GHS Classification for 3-Bromo-5-methoxyaniline

o Hazard Class Hazard . ]
Classification Pictogram Signal Word
& Category Statement
Acute Toxicity, H301: Toxic if
Acute Tox. 3 GHSO06 Danger
Oral swallowed
Acute Toxicity, H311: Toxic in
Acute Tox. 3 ) ) GHSO06 Danger
Dermal contact with skin
Acute Toxicity, H331: Toxic if
] Acute Tox. 3 ] GHSO06 Danger
Inhalation inhaled

Source:[2]
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Handling and Storage

Due to the toxicity of 3-Bromo-5-methoxyaniline, stringent safety measures must be
implemented during its handling and storage.

Personal Protective Equipment (PPE)

A thorough risk assessment should be performed before handling this compound to ensure the
selection of appropriate PPE. The following are general recommendations for handling toxic
aniline compounds:

» Hand Protection: Use of chemical-resistant gloves is mandatory. Materials such as butyl
rubber, neoprene, or Viton are recommended for handling aniline compounds. Nitrile gloves
may not provide adequate protection.[5]

o Eye/Face Protection: Wear chemical splash goggles or a face shield to protect against
splashes.[5]

o Skin and Body Protection: A fully buttoned lab coat is required. For procedures with a higher
risk of exposure, a chemical-resistant apron or suit should be considered.

o Respiratory Protection: All handling of 3-Bromo-5-methoxyaniline should be conducted in a
certified chemical fume hood to avoid inhalation of dust or vapors.[5] If a respirator is
deemed necessary, personnel must be enrolled in a respiratory protection program.

Safe Handling Practices

« Always work within a designated area, such as a chemical fume hood.[5]

Avoid all direct contact with the substance.

Prevent the formation of dust and aerosols.

After handling, wash hands and any exposed skin thoroughly.

Eating, drinking, and smoking are strictly prohibited in the work area.

Ensure containers are tightly sealed when not in use.
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Storage Conditions

e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.
» Store away from incompatible materials, such as strong oxidizing agents and strong acids.[5]

e The storage location should be secure and restricted to authorized personnel.

Preparation Handling Post-Handling

econtaminate Work Area ‘—»‘ Doff PPE }—»‘ Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 3-Bromo-5-methoxyaniline.

First-Aid Measures

Prompt action is essential in the event of exposure.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, while holding the eyelids open. Seek immediate medical attention.[5]

o Skin Contact: Remove all contaminated clothing and shoes. Immediately wash the affected
area with plenty of soap and water for at least 15 minutes. Seek immediate medical
attention.[5]

 Inhalation: Move the individual to fresh air at once. If breathing has stopped, provide artificial
respiration. If breathing is difficult, administer oxygen. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 glasses of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.
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Accidental Release Measures

o Small Spills: If you are trained and equipped to handle the spill, you may clean up a small
amount. Absorb the spill with a non-combustible, inert material such as sand or vermiculite,
and place it into a sealed container for hazardous waste disposal.[5]

o Large Spills: In the event of a large spill, immediately evacuate the area.[5] Secure the
vicinity to prevent entry and contact your institution's emergency response team.
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Emergency Spill Response Workflow.
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Disposal Considerations

3-Bromo-5-methoxyaniline and any contaminated materials must be disposed of as
hazardous waste. Follow all applicable local, state, and federal regulations for hazardous waste
disposal.

Lack of Detailed Experimental and Toxicological
Data

It is critical to note that detailed quantitative toxicological data, such as LD50 values, for 3-
Bromo-5-methoxyaniline are not readily available in the public domain. Furthermore, specific
experimental protocols for safety assessment and information on the toxicological signaling
pathways of this compound have not been identified in the reviewed literature. Consequently, it
is imperative to handle this substance with a high degree of caution, assuming it to be highly
toxic.

Disclaimer

This guide is intended for informational purposes for trained professionals and should not be
considered a substitute for a formal, site-specific risk assessment. The information presented is
compiled from available safety data sheets and general best practices for handling toxic
chemicals. It is essential to consult the most recent Safety Data Sheet (SDS) provided by the
supplier before using 3-Bromo-5-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-5-methoxyaniline safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176949#3-bromo-5-methoxyaniline-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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